Cas no 130092-56-7 (L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl-)

• Product Name: L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl-
• CAS No: 130092-56-7
• MF: C₄₅H₆₉N₁₃O₁₀
• MW: 952.110469579697
• CID: 140155
• PubChem ID: 164289
• Update Time: 2025-04-19

L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl-
• AF 1
• AF-1
• AF-1, KNEFIRFamide
• LYS-ASN-GLU-PHE-ILE-ARG-PHE- NH2
• af1neuropeptide
• H-LYS-ASN-GLU-PHE-ILE-ARG-PHE-NH2
• KNEFIRFAMIDE
• LYS-ASN-GLU-PHE-ILE-ARG-PHE-NH2
• L-Lysyl-L-asparaginyl-L-alpha-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl-L-phenylalaninamide
• AF1 Neuropeptide
• Neuropeptide AF1
• Knefirf-NH2
• Fmrfamidelike peptide AF1
• (6S,9S,12S,15S)-1-amino-6-((S)-1-amino-1-oxo-3-phenylpropan-2-ylcarbamoyl)-15-((S)-4-amino-2-((S)-2,6-diaminohexanamido)-4-oxobutanamido)-12-benzyl-9-sec-butyl-1-imino-8,11,14-trioxo-2,7,10,13-tetraazaoctadecan-18-oic acid
• 130092-56-7
• (4S)-4-[[(2S)-4-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]-4-oxobutanoyl]amino]-5-[[(2S)-1-[[(2S,3S)-1-[[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-5-oxopentanoic acid
• L-Phenylalaninamide, L-lysyl-L-asparaginyl-L-alpha-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl-

• Inchi： 1S/C45H69N13O10/c1-3-26(2)37(44(68)54-30(18-12-22-52-45(50)51)40(64)55-32(38(49)62)23-27-13-6-4-7-14-27)58-43(67)33(24-28-15-8-5-9-16-28)57-41(65)31(19-20-36(60)61)53-42(66)34(25-35(48)59)56-39(63)29(47)17-10-11-21-46/h4-9,13-16,26,29-34,37H,3,10-12,17-25,46-47H2,1-2H3,(H2,48,59)(H2,49,62)(H,53,66)(H,54,68)(H,55,64)(H,56,63)(H,57,65)(H,58,67)(H,60,61)(H4,50,51,52)/t26-,29-,30-,31-,32-,33-,34-,37-/m0/s1
• InChI Key： QMVYYEUDJVTXIK-XCWQRLKCSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(=O)O)NC([C@H](CC(N)=O)NC([C@H](CCCCN)N)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 951.52900
• Monoisotopic Mass: 951.52903545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 68
• Rotatable Bond Count: 32
• Complexity: 1700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 415Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 412.02000
• LogP: 3.70930

L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines